Cas no 4544-71-2 (2,6-dibromo-4-(4-bromophenyl)phenol)
2,6-Dibromo-4-(4-bromophenyl)phenol is a brominated phenolic compound characterized by its high degree of halogenation, which enhances its reactivity and utility in synthetic chemistry. The presence of multiple bromine substituents makes it a valuable intermediate in the preparation of flame retardants, pharmaceuticals, and advanced materials. Its robust structure contributes to thermal stability and resistance to degradation, making it suitable for applications requiring durable chemical frameworks. The compound’s electron-withdrawing properties also facilitate its use in cross-coupling reactions and as a building block for complex organic synthesis. Its well-defined molecular architecture ensures consistent performance in specialized chemical processes.
4544-71-2 structure
Product Name:2,6-dibromo-4-(4-bromophenyl)phenol
CAS No:4544-71-2
MF:C12H7Br3O
MW:406.895381212235
CID:929917
PubChem ID:262249
Update Time:2025-10-16
2,6-dibromo-4-(4-bromophenyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dibromo-4-(4-bromophenyl)phenol
- 2,6-Dibrom-4-<4-brom-phenyl>-phenol
- 3,4',5-tribromobiphenyl-4-ol
- 3,5,4'-Tribrom-4-hydroxy-biphenyl
- 3,5,4'-Tribrom-biphenyl-4-ol
- 3,5,4'-tribromo-biphenyl-4-ol
- 3.5.4'-Tribrom-4-oxy-diphenyl
- AKOS025295345
- NSC 95696
- MFCD34765488
- 4544-71-2
- NSC95696
- 3,4',5-Tribromo-[1,1'-biphenyl]-4-ol
- NSC-95696
- DTXSID00294280
- SCHEMBL7334496
-
- Inchi: 1S/C12H7Br3O/c13-9-3-1-7(2-4-9)8-5-10(14)12(16)11(15)6-8/h1-6,16H
- InChI Key: CHRLNCWLRQNNGV-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1)C1C=CC(=CC=1)Br)Br)O
Computed Properties
- Exact Mass: 403.80500
- Monoisotopic Mass: 403.805
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 2.017
- Boiling Point: 361.9°C at 760 mmHg
- Flash Point: 172.7°C
- Refractive Index: 1.675
- PSA: 20.23000
- LogP: 5.34670
2,6-dibromo-4-(4-bromophenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB610914-250mg |
3,4',5-Tribromo-[1,1'-biphenyl]-4-ol; . |
4544-71-2 | 250mg |
€355.80 | 2024-07-19 | ||
| abcr | AB610914-1g |
3,4',5-Tribromo-[1,1'-biphenyl]-4-ol; . |
4544-71-2 | 1g |
€659.60 | 2024-07-19 | ||
| abcr | AB610914-5g |
3,4',5-Tribromo-[1,1'-biphenyl]-4-ol; . |
4544-71-2 | 5g |
€2218.40 | 2024-07-19 |
2,6-dibromo-4-(4-bromophenyl)phenol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4544-71-2 (2,6-dibromo-4-(4-bromophenyl)phenol) Related Products
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- 92-03-5(3-bromo-1,1'-biphenyl-4-ol)
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- 27951-69-5(3,3',5,5'-Tetrabromobiphenyl-2,2',4,4'-tetrol)
- 2432-14-6(2,6-Dibromo-4-methylphenol)
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- 21987-62-2([1,1'-Biphenyl]-2,2'-diol,3,3',5,5'-tetrabromo-)
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